Cas no 2092723-28-7 ((3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine)

• Product Name: (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine
• CAS No: 2092723-28-7
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5723255
• PubChem ID: 121208302
• Update Time: 2025-06-23

(3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine
• starbld0030359
• AKOS026717619
• EN300-22014420
• 2092723-28-7
• [3,3-dimethyl-1-(trifluoromethyl)cyclobutyl]methanamine
• F2147-5104
• 1-[3,3-dimethyl-1-(trifluoromethyl)cyclobutyl]methanamine hydrochloride
• Cyclobutanemethanamine, 3,3-dimethyl-1-(trifluoromethyl)-
• (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine

• Inchi： 1S/C8H14F3N/c1-6(2)3-7(4-6,5-12)8(9,10)11/h3-5,12H2,1-2H3
• InChI Key： HBSULWWIQVGFDU-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CC(C)(C)C1)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 145.0±35.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine

Introduction to (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine (CAS No. 2092723-28-7)

(3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine, identified by the CAS number 2092723-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl core substituted with various functional groups, which contributes to its unique chemical properties and potential biological activities.

The structural features of (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine make it a promising candidate for further investigation in drug discovery. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of novel therapeutic agents. Additionally, the cyclobutyl ring introduces rigidity to the molecular framework, which can influence binding interactions with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The structural motif of (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine suggests potential applications in the inhibition of enzymes such as kinases and proteases, which play pivotal roles in cancer, inflammation, and other metabolic disorders. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain therapeutic targets, making it an attractive scaffold for further chemical optimization.

The trifluoromethyl group is a well-known pharmacophore that enhances the binding affinity and selectivity of drug candidates. Its electron-withdrawing nature increases the metabolic stability of the molecule by resisting oxidative degradation. This feature is particularly valuable in the development of long-acting drugs that require prolonged circulation times within the body. The cyclobutyl ring further contributes to the compound's stability by reducing conformational flexibility, which can be beneficial in maintaining consistent pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine with biological targets with high accuracy. These studies have provided valuable insights into how structural modifications can be made to improve potency and selectivity. For instance, computational analyses have suggested that introducing additional substituents at specific positions on the cyclobutyl ring could enhance interactions with target proteins, leading to more effective inhibition.

The synthesis of (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the cyclobutyl core with high enantiomeric purity. These advances have opened up new avenues for exploring its pharmacological potential.

In addition to its applications in drug discovery, (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine may also find utility in materials science and industrial applications. Its unique structural properties make it a candidate for developing novel polymers and coatings with enhanced durability and chemical resistance. Furthermore, its ability to interact with biological systems suggests potential uses in bio-based materials and green chemistry initiatives.

The future prospects for (3,3-Dimethyl-1-(trifluoromethyl)cyclobutyl)methanamine are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and developing novel derivatives with improved therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of its mechanisms of action continues to grow, so too will its potential as a cornerstone molecule in modern medicine.